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Compound of Interest

Compound Name: AZ960

Cat. No.: B1684624

Essential Safety and Handling Guide for AZ960

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like AZ960, a selective JAK2 inhibitor, is paramount. This guide provides
immediate and essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans to facilitate safe laboratory operations.

Hazard Identification and Key Safety Information

AZ960 is a potent kinase inhibitor. While a comprehensive toxicological profile may not be fully
established, it is prudent to handle it as a potentially hazardous substance. Key considerations
include the risk of exposure through inhalation, skin contact, or ingestion.

Personal Protective Equipment (PPE) for Handling
AZ960

The following table summarizes the required personal protective equipment when handling
AZ960 in a laboratory setting. Adherence to these guidelines is critical to minimize exposure
risk.
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PPE Category Item

Specification

Purpose

Double-gloving with

Provides a primary
barrier against skin

contact. Double-

Hand Protection Gloves nitrile or neoprene gloving offers
gloves.[1] additional protection in
case of a breach in
the outer glove.
Chemical splash Protects eyes from
Eye and Face ) )
) Safety Goggles goggles meeting ANSI  splashes of solutions
Protection o
Z87.1 standard.[2] containing AZ960.
Offers an additional
layer of protection for
the entire face from
splashes, especially
) To be worn over when working with
Face Shield

safety goggles.

larger volumes or
during procedures
with a higher risk of

aerosol generation.[2]

[3]

Body Protection Laboratory Coat

Disposable, low-
permeability, long-
sleeved gown with knit
cuffs.[4]

Prevents
contamination of
personal clothing and
skin. Cuffs should be
tucked into the inner

gloves.

Respiratory Protection  Respirator

A NIOSH-approved
N95 or higher
respirator may be

required.[3]

Necessary when
handling the solid
compound outside of
a certified chemical
fume hood or
biological safety
cabinet to prevent

inhalation of airborne
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particles. Use should
be in accordance with
a respiratory
protection program.

Experimental Workflow for Safe Handling of AZ960

The following diagram outlines the procedural steps for the safe handling of AZ960, from
preparation to disposal.
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AZ960 Safe Handling Workflow

Preparation

Designate Work Area

Don Appropriate PPE

Gather Materials & Spill Kit

Handling

Weigh Solid AZ960
(in fume hood/BSC)

Dissolve in Solvent

Perform Experiment

Cleanup & Disposal

Decontaminate Surfaces

Dispose of Contaminated Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

AZ960 Safe Handling Workflow
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Detailed Experimental Protocols

Preparation of Stock Solutions:

o Work Area Preparation: Designate a specific area for handling AZ960, preferably within a
certified chemical fume hood or a Class Il biological safety cabinet to control potential
exposure.[4]

o Personal Protective Equipment (PPE): Before handling the compound, don the appropriate
PPE as outlined in the table above.

e Weighing: Tare a suitable container on a calibrated analytical balance inside the fume hood.
Carefully weigh the desired amount of solid AZ960.

o Dissolution: Add the appropriate solvent (e.g., DMSO) to the container with the weighed
AZ960. Ensure the container is securely capped and mix gently until the solid is completely
dissolved.

Spill Management:
In the event of a spill, it is crucial to have a clear and practiced response plan.

o Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. Restrict
access to the spill location.

o Assess the Spill: Determine the nature and extent of the spill. For spills of larger volumes or
airborne powder, additional respiratory protection may be necessary.[4]

o Cleanup:

[e]

For liquid spills, gently cover with absorbent pads.[4]

o

For solid spills, carefully cover with damp absorbent material to avoid generating dust.[1]

o

Work from the outer edge of the spill towards the center.

[¢]

Place all contaminated materials into a designated hazardous waste container.
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o Decontamination: Clean the spill area with an appropriate deactivating solution or detergent
and water.

e Reporting: Report the incident to the laboratory supervisor and follow institutional reporting
procedures.

Disposal Plan

Proper disposal of AZ960 and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

_ Dispose of as hazardous chemical waste in a
Solid AZ960 _
clearly labeled, sealed container.[4]

Place in a designated, sealed hazardous waste
Contaminated Labware (e.g., pipette tips, tubes)  container labeled for cytotoxic or chemical

waste.[1]

) Dispose of in a designated hazardous waste
Contaminated PPE (e.g., gloves, gown) o _
container immediately after use.[1]

o ] Collect in a sealed, properly labeled hazardous
Liquid Waste (e.g., unused solutions) ) )
waste container. Do not pour down the drain.

All waste must be handled and disposed of in accordance with local, state, and federal
regulations for hazardous waste.[4] Contact your institution's Environmental Health and Safety
(EHS) department for specific guidance on waste stream management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://safety.caltech.edu/root-pages/cytotoxic-or-chemotherapeutic-drug-guidelines
https://ehs.umich.edu/wp-content/uploads/2015/12/Cytotoxins.docx
https://ehs.umich.edu/wp-content/uploads/2015/12/Cytotoxins.docx
https://safety.caltech.edu/root-pages/cytotoxic-or-chemotherapeutic-drug-guidelines
https://www.benchchem.com/product/b1684624?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. ehs.umich.edu [ehs.umich.edu]

2. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

» 3. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Cytotoxic or Chemotherapeutic Drug Guidelines - Environmental Health and Safety
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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